Cas no 883995-19-5 (5-bromo-2-(propan-2-yl)phenylmethanol)

• Product Name: 5-bromo-2-(propan-2-yl)phenylmethanol
• CAS No: 883995-19-5
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 4289912
• Update Time: 2025-05-25

5-bromo-2-(propan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-bromo-2-(1-methylethyl)-
• (5-Bromo-2-isopropylphenyl)methanol
• 5-bromo-2-(propan-2-yl)phenylmethanol

• Inchi： 1S/C10H13BrO/c1-7(2)10-4-3-9(11)5-8(10)6-12/h3-5,7,12H,6H2,1-2H3
• InChI Key： XBJMIZVADSZUJS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(Br)=CC=C1C(C)C

Additional information on 5-bromo-2-(propan-2-yl)phenylmethanol

Professional Introduction to Compound with CAS No. 883995-19-5 and Product Name: 5-bromo-2-(propan-2-yl)phenylmethanol

The compound identified by the CAS number 883995-19-5 and the product name 5-bromo-2-(propan-2-yl)phenylmethanol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated aromatic ring coupled with an aliphatic side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and a secondary propyl substituent makes it a valuable scaffold for further chemical modifications, enabling the development of novel molecules with tailored pharmacological properties.

In recent years, the exploration of 5-bromo-2-(propan-2-yl)phenylmethanol has been closely tied to advancements in drug discovery, particularly in the quest for new therapeutic agents targeting various diseases. The bromine atom at the 5-position of the phenyl ring introduces a high degree of reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The aliphatic side chain at the 2-position, specifically a propyl group, contributes to the compound's lipophilicity and can influence its solubility and metabolic stability. This feature is particularly important in medicinal chemistry, as it can modulate pharmacokinetic profiles, thereby affecting drug efficacy and bioavailability. The combination of these structural elements makes 5-bromo-2-(propan-2-yl)phenylmethanol a promising intermediate for synthesizing molecules with potential applications in oncology, neurology, and anti-inflammatory therapies.

Recent studies have highlighted the utility of brominated aromatic compounds in medicinal chemistry due to their ability to engage with biological targets through various mechanisms. For instance, the bromine atom can serve as a handle for proteolysis-targeting chimeras (PROTACs), which are designed to selectively degrade disease-causing proteins. Additionally, derivatives of 5-bromo-2-(propan-2-yl)phenylmethanol have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The structural motif is also relevant in the development of small-molecule probes for studying protein-protein interactions, underscoring its versatility in biochemical research.

The synthesis of 5-bromo-2-(propan-2-yl)phenylmethanol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom at the desired position on the aromatic ring, followed by nucleophilic substitution or coupling reactions to attach the propyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In terms of biological activity, preliminary investigations into derivatives of 5-bromo-2-(propan-2-yl)phenylmethanol have revealed intriguing properties. Some analogs have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX), which is relevant for developing anti-inflammatory drugs. Others have shown promise as modulators of signal transduction pathways involved in cell growth and differentiation. These findings underscore the importance of this compound as a building block for exploring new therapeutic interventions.

The chemical diversity inherent in 5-bromo-2-(propan-2-yl)phenylmethanol allows for extensive structural optimization efforts aimed at improving potency, selectivity, and pharmacokinetic profiles. Medicinal chemists often employ computational tools such as molecular docking and virtual screening to identify promising derivatives before conducting experimental validation. This integrated approach has accelerated the discovery process and led to several high-quality candidates entering preclinical development.

As research continues to evolve, the role of 5-bromo-2-(propan-2-yl)phenylmethanol is expected to expand beyond its current applications. Emerging fields such as precision medicine and targeted therapy rely heavily on innovative molecular scaffolds like this one to address unmet medical needs. The compound's adaptability ensures that it will remain a cornerstone in synthetic organic chemistry and drug discovery initiatives for years to come.